Cas no 1445-19-8 (N-Phenyl-1-naphthylamine-8-sulfonic acid sodium salt)

• Product Name: N-Phenyl-1-naphthylamine-8-sulfonic acid sodium salt
• CAS No: 1445-19-8
• MF: C₁₆H₁₂NNaO₃S
• MW: 321.326153755188
• MDL: MFCD00054279
• CID: 136824
• Update Time: 2025-04-19

N-Phenyl-1-naphthylamine-8-sulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8-(phenylamino)-, sodium salt (1:1)
• Sodium 8-Anilino-1-naphthalenesulfonate
• 8-Anilino-1-naphthalenesulfonic Acid Sodium Salt
• ANS-Na
• sodium,8-anilinonaphthalene-1-sulfonate
• 1,8-Phenyl acid sodium salt
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-, monosodium salt
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-, sodium salt (1:1)
• Sodium 8-anilinonaphthalene-1-sulphonate
• sodium 8-anilinonaphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 8-anilino-, monosodium salt
• 1,8-Phenylacidsodiumsalt
• C16H12NSO3.Na
• 6321AF
• VZ20789
• 1-anilinonaphtha
• N-Phenyl-1-naphthylamine-8-sulfonic acid sodium salt

• MDL： MFCD00054279
• Inchi： 1S/C16H13NO3S.Na/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;/h1-11,17H,(H,18,19,20);/q;+1/p-1
• InChI Key： VUSNMYYVKMGHEH-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C2C=CC=C(C2=1)NC1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 321.04400
• Monoisotopic Mass: 321.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light green or gray needle or sheet crystal
• Density: 1.409
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 77.61000
• LogP: 4.64130
• Solubility: Insoluble in water, soluble in ethanol.